Cas no 6435-76-3 (Benzo[c]thiophene,4,5,6,7-tetrahydro-)

• Product Name: Benzo[c]thiophene,4,5,6,7-tetrahydro-
• CAS No: 6435-76-3
• MF: C₈H₁₀S
• MW: 138.230000972748
• CID: 510559
• PubChem ID: 22946
• Update Time: 2025-04-19

Benzo[c]thiophene,4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene,4,5,6,7-tetrahydro-
• 4,5,6,7-tetrahydro-1-benzothiophene

• Inchi： 1S/C8H10S/c1-2-4-8-7(3-1)5-6-9-8/h5-6H,1-4H2
• InChI Key： CBKDCOKSXCTDAA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCCC2

Computed Properties

• Exact Mass: 138.0504
• Monoisotopic Mass: 138.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 2.8

Experimental Properties

• Density: 1.099
• Boiling Point: 217.3°Cat760mmHg
• Flash Point: 60.3°C
• Refractive Index: 1.572
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds